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Compound of Interest

Compound Name:
(2R)-2-hydroxy-3-(4-

hydroxyphenyl)propanoic acid

CAS No.: 89919-57-3

Cat. No.: B1215527

Get Quote

As laboratory professionals dedicated to innovation and safety, our handling of chemical

reagents from initial use to final disposal must be meticulous. This guide provides a

comprehensive, step-by-step protocol for the proper disposal of (2R)-2-hydroxy-3-(4-
hydroxyphenyl)propanoic acid, ensuring the safety of personnel and adherence to

environmental regulations. The procedures outlined are grounded in established safety

principles and regulatory standards, reflecting a commitment to best practices in laboratory

operations.

Hazard Assessment and Identification
Before any handling or disposal, a thorough understanding of the compound's potential

hazards is essential. (2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid, while not listed as

an acutely hazardous waste, possesses properties that require careful management. The

primary hazards are associated with its irritant nature.[1][2][3][4]

Key Hazards:
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Eye Irritation: Causes serious eye irritation upon contact.[2][4]

Skin Irritation: Can cause skin irritation.[1][4]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1][4]

The toxicological properties of this specific compound have not been fully investigated, which

necessitates treating it with a high degree of caution.[1]

Hazard Classification Description GHS Pictogram

Skin Irritation
Causes skin irritation upon

direct contact.

Eye Irritation
Causes serious eye irritation

upon direct contact.

Respiratory Irritation
May cause respiratory irritation

if inhaled as a dust.

Personal Protective Equipment (PPE)
Based on the hazard assessment, the following minimum PPE must be worn when handling

(2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid in any form (solid, solution, or waste):

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

[2][5]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin

exposure.[1]

Body Protection: A standard laboratory coat must be worn.[5]

Respiratory Protection: If handling fine powders outside of a ventilated enclosure, a NIOSH-

approved respirator may be necessary. All handling of the solid compound should ideally be

performed in a well-ventilated area or a chemical fume hood to keep airborne concentrations

low.[1][2]
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Waste Characterization: The Critical First Step
The cornerstone of proper chemical disposal is accurate waste characterization. Under the

U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act

(RCRA), a chemical waste is considered hazardous if it is specifically listed or if it exhibits one

of four characteristics: Ignitability, Corrosivity, Reactivity, or Toxicity.[6][7]

(2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid is not a listed hazardous waste.

Therefore, its classification depends on whether it exhibits any of the hazardous

characteristics.

Ignitability: The compound is a solid with no reported low flash point, so it is not considered

ignitable.[1]

Reactivity: It is stable under normal conditions and does not react violently with water.[1]

Toxicity: It is not known to meet the regulatory definition of toxicity.

Corrosivity: This is the most relevant characteristic. As a propanoic acid derivative, its

solutions can be acidic. An aqueous solution with a pH less than or equal to 2 is defined as a

corrosive hazardous waste (EPA waste code D002).[3][6]

The following workflow must be followed to determine the correct waste stream.
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Start: Waste Generated
(2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid
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aqueous solution?

Test the pH of the
waste solution
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Solid Waste or
Non-Aqueous Solution

No

Is pH ≤ 2?
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No
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Click to download full resolution via product page

Caption: Waste characterization workflow for (2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoic
acid.

Spill Management Protocol
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In the event of a spill, immediate and correct action is crucial to prevent exposure and

contamination.

Evacuate and Alert: Alert personnel in the immediate area and restrict access.

Don PPE: Wear the appropriate PPE as described in Section 2.

Containment: For liquid spills, contain the spill using absorbent pads or other suitable

materials.

Cleanup (Solid Spill): Carefully sweep or vacuum up the solid material, avoiding dust

generation. Place the material into a suitable, labeled container for disposal.[1]

Cleanup (Liquid Spill): Absorb the spill with an inert material such as vermiculite, sand, or

earth.[1] Place the absorbed material into a sealed, labeled container for disposal.

Decontaminate: Clean the spill area with soap and water, followed by a final rinse.

Waste Disposal: The collected spill debris must be characterized and disposed of according

to the procedures in Section 5.

Waste Disposal Procedures
Segregating waste streams is a fundamental principle of good laboratory practice.[8][9] Do not

mix hazardous and non-hazardous waste.

Non-Hazardous Waste Disposal
If the waste (solid or a solution with pH > 2) is determined to be non-hazardous, follow these

steps:

Containerization: Collect the waste in a clearly labeled, sealed, and chemically compatible

container. The label should clearly state "Non-Hazardous Waste" and list the chemical

contents.

Disposal: Dispose of the container through your institution's non-hazardous chemical waste

stream. This may involve pickup by your Environmental Health & Safety (EHS) department

or a licensed waste contractor.[10][11]
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Drain Disposal: Do not pour this chemical down the drain unless explicitly permitted by your

institution's EHS department and local regulations.[6] Most laboratory chemical waste should

not be drain-disposed.[9]

Hazardous Waste Disposal (Corrosive - D002)
If the waste is an aqueous solution with a pH ≤ 2, it must be managed as corrosive hazardous

waste.[6]

Container Selection: Use a designated, leak-proof hazardous waste container. Plastic

containers are often preferred for corrosive waste.[6] Ensure the container is compatible with

acidic waste; do not use metal containers.[7][12]

Labeling: The container must be labeled with the words "Hazardous Waste" and a clear

description of the contents.[13] The label must also indicate the specific hazard, in this case,

"Corrosive."

Accumulation: Store the waste container in a designated Satellite Accumulation Area (SAA)

at or near the point of generation.[6][13][14] The SAA must be under the direct supervision of

laboratory personnel.[7]

Container Management: Keep the waste container securely closed at all times, except when

adding waste.[6] Do not overfill containers; a maximum of 90% capacity is a common best

practice.[7]

Segregation: Store the container with other compatible (acidic) wastes. Ensure it is

physically separated from incompatible materials like bases or oxidizers. Use secondary

containment (such as a spill tray) to prevent accidental release.[12]

Pickup and Disposal: Contact your institution's EHS department for pickup and disposal by a

licensed hazardous waste vendor.[6]

Decontamination and Empty Container Disposal
The disposal of seemingly empty containers is also regulated. A container that held hazardous

waste is considered "empty" under RCRA if all waste has been removed by standard practice

and no more than 1 inch of residue remains.[15]
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Non-Hazardous Containers: If the container held only non-hazardous (2R)-2-hydroxy-3-(4-
hydroxyphenyl)propanoic acid, remove or deface the label and dispose of it in the

appropriate laboratory glass or plastic recycling bin.[12]

Hazardous Containers: If the container held corrosive hazardous waste, it must be triple-

rinsed with a suitable solvent (e.g., water). The rinsate must be collected and treated as

hazardous waste.[15] After triple-rinsing, the defaced container can typically be disposed of

as non-hazardous waste or recycled.

Waste Minimization
A key component of responsible chemical management is to minimize waste generation.[6]

Prudent Purchasing: Order only the quantity of chemical required for your experiments.[6]

Inventory Management: Maintain a detailed chemical inventory to avoid over-ordering and to

use chemicals before they expire.[8]

Scale Reduction: Where possible, reduce the scale of experiments to decrease the volume

of waste produced.[6]

By adhering to these detailed procedures, researchers can ensure the safe and compliant

disposal of (2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoic acid, upholding their commitment

to a safe laboratory environment and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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